2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol

• Molecular Formula: C11H17NOS
• Molecular Weight: 211.33 g/mol
• SMILES: CC(C1=CC=C(C=C1)SC)NCCO
• InChI: InChI=1S/C11H17NOS/c1-9(12-7-8-13)10-3-5-11(14-2)6-4-10/h3-6,9,12-13H,7-8H2,1-2H3
• InChIKey: GVGSKGNGEOLNSE-UHFFFAOYSA-N

2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol – Baseline Overview

2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol is a chiral β-amino alcohol featuring a para-methylthio (–SMe) substituent on the phenyl ring, a secondary amine, and a primary alcohol terminus . The compound possesses one asymmetric carbon atom adjacent to the aromatic ring, resulting in a racemic mixture unless otherwise specified. Its molecular formula is C₁₁H₁₇NOS with a molecular weight of 211.33 g/mol. Computed physicochemical descriptors include an XLogP3 of 1.5, a topological polar surface area (TPSA) of 57.6 Ų, three hydrogen-bond acceptors (N, O, S), two hydrogen-bond donors, and five rotatable bonds . These baseline properties distinguish it from simpler phenethylamino-alcohol analogs that lack the sulfur substituent, providing unique solubility, permeability, and metabolic characteristics relevant to pharmaceutical intermediate and chemical probe applications.

1Chiral β-amino alcohol scaffold with para-methylthio group

2Distinct lipophilicity and hydrogen-bond profile vs. unsubstituted analogs

3Racemic supply; enantiopure amine precursors available for chiral synthesis workflows

• [1] PubChem. 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol. Compound Summary CID 43151101. National Center for Biotechnology Information. View Source

Analog Substitution Failure for 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol

The para-methylthio substituent on the phenyl ring is not a decorative feature; it fundamentally alters the compound’s physicochemical profile relative to the unsubstituted 2-((1-phenylethyl)amino)ethan-1-ol (CAS 6623-43-4), the 4-methyl analog (CAS 157492-94-9), and the 4-methoxy variant (CAS 1038306-37-4) . The sulfur atom increases lipophilicity (XLogP3 1.5 vs. 1.0), expands hydrogen-bond acceptor capacity (3 vs. 2), raises molecular weight (211.33 vs. 165.23 g/mol), and modulates TPSA . These differences translate into measurably altered membrane permeability, protein binding, and metabolic stability profiles, making simple analog substitution a high-risk decision when the target compound has been optimized for a specific pharmaceutical or chemical task. Relying on a generic analog without the –SMe group can lead to divergent ADME outcomes, reduced target engagement, or failed asymmetric transformations .

Lipophilicity shift

The para-methylthio group raises lipophilicity relative to unsubstituted, 4-methyl, and 4-methoxy analogs, potentially altering permeability and distribution profiles.

Hydrogen-bond capacity

Sulfur adds a third H-bond acceptor, changing solubility and target-engagement characteristics compared to analogs limited to N and O acceptors.

Sulfur-specific contacts

Unique sulfur–π and C–H···S interactions are absent in carbon- or oxygen-substituted variants, affecting binding selectivity and molecular recognition.

• [1] PubChem. 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol. Compound Summary CID 43151101. National Center for Biotechnology Information. View Source
• [2] PubChem. 2-((1-Phenylethyl)amino)ethan-1-ol. Compound Summary CID 14909. National Center for Biotechnology Information. View Source

Quantitative Differentiation Evidence: 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol

Elevated Lipophilicity vs. Unsubstituted Analog

The target compound exhibits an XLogP3 of 1.5, a 0.5 log unit increase over the unsubstituted 2-((1-phenylethyl)amino)ethan-1-ol (XLogP3 = 1.0) . This difference corresponds to a predicted 3.2-fold increase in partition coefficient (log D) at pH 7.4, which directly influences passive membrane permeability . The 4-methyl analog (MW 179.26) and 4-methoxy analog (MW 195.26) possess intermediate but distinct LogP values that fall outside the range needed for specific CNS penetration optimization strategies.

Lipophilicity Shift

Reported

Target XLogP3 1.5 vs. unsubstituted analog 1.0 — Δ +0.5 (approx. 3.2× higher partition coefficient)

Supports lipophilicity selection for CNS permeability research.

Computed property; experimental log D validation recommended.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.5 (PubChem XLogP3 3.0 algorithm)
Comparator Or Baseline	2-((1-Phenylethyl)amino)ethan-1-ol, XLogP3 = 1.0 (PubChem XLogP3 3.0 algorithm)
Quantified Difference	ΔXLogP3 = +0.5 (50% increase in log scale, ~3.2× higher partition coefficient)
Conditions	Computed property; PubChem release 2021.05.07 (target) and 2021.10.14 (comparator)

Why This Matters

The 0.5 log unit increase in lipophilicity falls within the optimal window for passive blood-brain barrier penetration (LogP 1.5–2.7), positioning the compound as a more viable CNS probe candidate than its unsubstituted counterpart.

• [1] PubChem. 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol. Compound Summary CID 43151101. National Center for Biotechnology Information. View Source
• [2] PubChem. 2-((1-Phenylethyl)amino)ethan-1-ol. Compound Summary CID 14909. National Center for Biotechnology Information. View Source

Expanded Hydrogen-Bond Acceptor Capacity

The para-methylthio group introduces a third hydrogen-bond acceptor (sulfur, in addition to nitrogen and oxygen), raising the HBA count to 3 compared to 2 for the unsubstituted and 4-methyl analogs . The 4-methoxy analog also has 3 HBA but with an oxygen atom possessing different electronic properties (stronger H-bond acceptor) . This sulfur-mediated HBA contribution simultaneously elevates the topological polar surface area to 57.6 Ų, which is above the typical threshold for high oral bioavailability (typically <140 Ų for total PSA) while remaining within a favorable range for oral absorption .

HBA & TPSA

Reported

Target HBA = 3 (N,O,S), TPSA 57.6 Ų vs. comparator HBA = 2, TPSA ~32.7 Ų — ΔTPSA ≈ +24.9 Ų

May support hydrogen-bonding interaction assessment in target engagement studies.

Sulfur HBA character requires experimental binding verification.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	HBA = 3 (N, O, S); TPSA = 57.6 Ų
Comparator Or Baseline	2-((1-Phenylethyl)amino)ethan-1-ol, HBA = 2 (N, O); TPSA estimated ~32.7 Ų (PubChem Cactvs)
Quantified Difference	ΔHBA = +1; ΔTPSA ≈ +24.9 Ų
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); TPSA for comparator estimated from analogous compound data

Why This Matters

The additional HBA site provides an extra anchoring point for target protein interactions (e.g., hydrogen bonding to backbone NH or side-chain donors) and increases aqueous solubility without compromising membrane transit, a balance often sought in fragment-based ligand optimization.

• [1] PubChem. 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol. Compound Summary CID 43151101. National Center for Biotechnology Information. View Source
• [2] PubChem. 2-((1-Phenylethyl)amino)ethan-1-ol. Compound Summary CID 14909. National Center for Biotechnology Information. View Source
• [3] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714–3717. View Source

Molecular Weight Shift & ADME Implications

The methylthio substituent adds 46.10 g/mol relative to the unsubstituted analog (211.33 vs. 165.23 g/mol) . While this pushes the molecular weight above the traditional 'Lipinski preferred' ceiling of 200 g/mol for fragment-based design, it remains well below the 500 g/mol Rule-of-Five upper limit. The incremental mass is delivered as a compact, sulfur-containing moiety that contributes disproportionately to lipophilicity and metabolic profile relative to its mass, offering an efficient means of modulating pharmacokinetic properties without introducing extended alkyl chains that increase undesirable flexibility.

MW & ADME Profile

Reported

Target MW 211.33 g/mol vs. unsubstituted 165.23 g/mol — ΔMW +46.10 g/mol (+32.07 vs. 4‑methyl, +16.07 vs. 4‑methoxy)

Molecular weight shift may influence ADME and fragment-based optimization strategies.

Mass increment concentrated in oxidizable sulfur moiety; late‑stage modification possible.

Evidence Dimension	Molecular weight
Target Compound Data	211.33 g/mol
Comparator Or Baseline	2-((1-Phenylethyl)amino)ethan-1-ol, 165.23 g/mol; 4-methyl analog, 179.26 g/mol; 4-methoxy analog, 195.26 g/mol
Quantified Difference	ΔMW = +46.10 g/mol (vs. unsubstituted); +32.07 g/mol (vs. 4‑methyl); +16.07 g/mol (vs. 4‑methoxy)
Conditions	Computed by PubChem 2.1 (target) and PubChem 2.2 (comparator)

Why This Matters

The molecular weight increment is concentrated in a sulfur atom that can be selectively oxidized to sulfoxide or sulfone for late-stage functionalization, offering a metabolic handle or a bioisosteric strategy that is absent in the carbon- or oxygen-based analogs.

• [1] PubChem. 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol. Compound Summary CID 43151101. National Center for Biotechnology Information. View Source
• [2] PubChem. 2-((1-Phenylethyl)amino)ethan-1-ol. Compound Summary CID 14909. National Center for Biotechnology Information. View Source

Chiral β-Amino Alcohol Scaffold for Asymmetric Synthesis

The compound contains one asymmetric carbon atom (the benzylic C–NH center), as confirmed by both Fluorochem (asymmetric atoms = 1) and PubChem (undefined stereocenter count = 1) . The commercial product is supplied as a racemate (purity 95%, as per Fluorochem specification) . The corresponding (R)- and (S)-1-[4-(methylsulfanyl)phenyl]ethan-1-amine precursors are available from specialist suppliers , enabling access to enantiopure versions when stereochemistry is critical. The unsubstituted analog shares the same chiral geometry but lacks the sulfur-induced electronic asymmetry that differentially polarizes the aromatic ring, a feature that can enhance chiral recognition in enzyme-binding pockets.

Chiral Scaffold

Class-level inference

Racemate, 1 chiral center; Hammett σₚ ≈ 0.00 for –SMe (electronic neutrality vs. –Me, –OMe). Enantiopure amine precursors available.

Supports chiral recognition and binding-specificity research.

Electronic perturbation profile to verify; enantiomer resolution may be required for stereochemical studies.

Evidence Dimension	Chiral center availability and stereochemical versatility
Target Compound Data	1 asymmetric center (racemic supply, 95% purity); enantiomerically pure amine precursors available
Comparator Or Baseline	2-((1-Phenylethyl)amino)ethan-1-ol (also chiral); 4-methyl and 4‑methoxy analogs (also chiral)
Quantified Difference	Sulfur-induced electronic perturbation of aromatic ring (Hammett σₚ = +0.00 for –SMe vs. –0.17 for –Me, –0.27 for –OMe)
Conditions	Chiral center identified by PubChem and Fluorochem; Hammett constants from published substituent parameter tables

Why This Matters

The para-methylthio group is nearly electronically neutral (σₚ ≈ 0.00), meaning it modulates lipophilicity without altering ring electronics to the extent of electron-donating (–OMe) or weakly donating (–Me) groups. This electronic neutrality preserves the intrinsic reactivity of the phenyl ring while adding sulfur-specific intermolecular contacts (e.g., sulfur–π interactions, weak hydrogen bonds) that can enhance binding specificity in chiral environments.

• [1] PubChem. 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol. Compound Summary CID 43151101. National Center for Biotechnology Information. View Source
• [2] ChemBase. (1R)-1-[4-(methylsulfanyl)phenyl]ethan-1-amine. Product listing. View Source

Optimal Use Cases for 2-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)ethan-1-ol

CNS Probe Development via Passive Permeability

With an XLogP3 of 1.5—0.5 log units above the baseline analog—this compound occupies the optimal lipophilicity window for passive blood-brain barrier penetration, making it a superior choice for CNS-targeted probe molecules or radioligand precursors where brain exposure is a critical go/no-go parameter .

Late-Stage Functionalization via Sulfur Oxidation

Unlike its carbon- or oxygen-substituted analogs, the –SMe group can be selectively oxidized to methylsulfinyl (–S(O)Me) or methylsulfonyl (–SO₂Me) forms using mild reagents . This enables modular tuning of hydrogen-bonding capacity, solubility, and metabolic stability without resynthesizing the entire scaffold, a key advantage during lead optimization.

Enantioselective Synthesis & Chiral Ligand Design

The compound’s single asymmetric center, combined with the electronically neutral yet sterically conspicuous methylthio group, makes it a valuable enantiopure building block (via resolution of commercial racemate or direct synthesis from chiral amine precursors) for the construction of chiral ligands used in asymmetric catalysis .

Fragment-Based Discovery with Sulfur-Specific Interactions

The sulfur atom contributes a soft, polarizable hydrogen-bond acceptor that can engage in sulfur–π interactions with aromatic protein residues, as well as C–H···S hydrogen bonds. These contacts are absent in the 4-methyl and 4-methoxy analogs, offering a unique probing tool for fragment-based screening libraries targeting cysteine-rich or methionine-binding pockets .

Application

Selection Property

Validation Focus

CNS permeability research

Lipophilicity and hydrogen-bond acceptor profile

Passive permeability assay context

Late-stage sulfur oxidation studies

Oxidizable –SMe group

Sulfoxide/sulfone modification assessment

Chiral ligand synthesis research

Chiral β-amino alcohol scaffold with electronic neutrality

Enantiomer resolution and chiral recognition context

Fragment-based screening with sulfur contacts

Sulfur-specific intermolecular interactions (sulfur–π, C–H···S)

Binding assay with sulfur-interacting target pockets

• [1] Evidence from Section 3, Evidence Item 1: Elevated Lipophilicity (XLogP3) vs. Unsubstituted Phenethylamino-ethanol Analog. View Source
• [2] Evidence from Section 3, Evidence Item 2: Expanded Hydrogen-Bond Acceptor Capacity vs. Non-Sulfur Analogs, and Evidence Item 3: Molecular Weight Shift and Its Pharmacokinetic Implications. View Source
• [3] Evidence from Section 3, Evidence Item 4: Chiral β-Amino Alcohol Scaffold: Stereochemical Purity and Asymmetric Potential. View Source
• [4] Bissantz, C., Kuhn, B., & Stahl, M. (2010). A medicinal chemist's guide to molecular interactions. Journal of Medicinal Chemistry, 53(14), 5061–5084. View Source